Cas no 56134-96-4 (Carbamodithioic acid,N-butyl-, ethyl ester)

• Product Name: Carbamodithioic acid,N-butyl-, ethyl ester
• CAS No: 56134-96-4
• MF: C₇H₁₅NS₂
• MW: 177.330699205399
• CID: 377098
• PubChem ID: 3034385
• Update Time: 2025-04-19

Carbamodithioic acid,N-butyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,N-butyl-, ethyl ester
• Ethyl butyldithiocarbamate
• ethyl N-butylcarbamodithioate
• NS00033461
• 56134-96-4
• Ethyl butylcarbamodithioate
• n-butyl dithiourethan
• SCHEMBL1286347
• N-ButyldithiocarbaminsA currencyureA currencythylester
• DTXSID20204664
• EINECS 260-007-1

• Inchi： 1S/C7H15NS2/c1-3-5-6-8-7(9)10-4-2/h3-6H2,1-2H3,(H,8,9)
• InChI Key： WGMRJSBTYSJRKK-UHFFFAOYSA-N
• SMILES： S(CC)C(NCCCC)=S

Computed Properties

• Exact Mass: 177.06475
• Monoisotopic Mass: 177.064591
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4
• XLogP3: 2.7

Experimental Properties

• Density: 1.031
• Boiling Point: 240°Cat760mmHg
• Flash Point: 99°C
• Refractive Index: 1.533
• PSA: 12.03